Cas no 88496-71-3 (Hexanoic acid,3-hydroxy-, ethyl ester, (3S)-)

• Product Name: Hexanoic acid,3-hydroxy-, ethyl ester, (3S)-
• CAS No: 88496-71-3
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 709526
• PubChem ID: 440151
• Update Time: 2025-04-19

Hexanoic acid,3-hydroxy-, ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3-hydroxy-, ethyl ester, (3S)-
• ETHYL (S)-3-HYDROXYHEXANOATE
• Ethyl(S)-3-hydroxyhexanoate
• ethyl (3S)-3-hydroxyhexanoate
• C03865
• (S)-3-Hydroxy-hexanoic acid ethyl ester
• Q27098346
• CHEBI:16036
• LYRIITRHDCNUHV-ZETCQYMHSA-N
• 88496-71-3
• SCHEMBL5483236
• AKOS006290524
• G75418
• 3-HYDROXYHEXANOIC ACID ETHYL ESTER

• Inchi： 1S/C8H16O3/c1-3-5-7(9)6-8(10)11-4-2/h7,9H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： LYRIITRHDCNUHV-ZETCQYMHSA-N
• SMILES： O[C@H](CC(=O)OCC)CCC

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų